Cas no 42398-75-4 (7-methoxy-1-Isoquinolinamine)

7-methoxy-1-Isoquinolinamine structure
7-methoxy-1-Isoquinolinamine structure
Product Name:7-methoxy-1-Isoquinolinamine
CAS No:42398-75-4
MF:C10H10N2O
MW:174.199202060699
CID:1112363
PubChem ID:22665644
Update Time:2025-04-20

7-methoxy-1-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-1-Isoquinolinamine
    • 7-methoxyisoquinolin-1-amine
    • AKOS017517231
    • 7-methoxyisoquinolin-1-ylamine
    • DTXSID201309302
    • 7-METHOXY-ISOQUINOLIN-1-YLAMINE
    • 42398-75-4
    • 1-Isoquinolinamine, 7-methoxy-
    • DFGBZXMIKBTZGK-UHFFFAOYSA-N
    • AB69424
    • DA-35621
    • 7-methoxy-isoquinoline-1-ylamine
    • 1-AMINO-7-METHOXYISOQUINOLINE
    • SCHEMBL1834564
    • 7-methoxy-isoquinoline-1ylamine
    • Inchi: 1S/C10H10N2O/c1-13-8-3-2-7-4-5-12-10(11)9(7)6-8/h2-6H,1H3,(H2,11,12)
    • InChI Key: DFGBZXMIKBTZGK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2C=CN=C(C=2C=1)N

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 48.1Ų
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